Cas no 2724653-96-5 ((R)-7,8-Dihydroxy Efavirenz)

• Product Name: (R)-7,8-Dihydroxy Efavirenz
• CAS No: 2724653-96-5
• MF: C₁₄H₉ClF₃NO₄
• MW: 347.673773527145
• CID: 5165427
• Update Time: 2025-10-29

(R)-7,8-Dihydroxy Efavirenz Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzoxazin-2-one, 6-chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-7,8-dihydroxy-4-(trifluoromethyl)-, (4R)-
• (R)-7,8-Dihydroxy Efavirenz

• Inchi： 1S/C14H9ClF3NO4/c15-8-5-7-9(11(21)10(8)20)19-12(22)23-13(7,14(16,17)18)4-3-6-1-2-6/h5-6,20-21H,1-2H2,(H,19,22)/t13-/m1/s1
• InChI Key： QKGKQHJMJSQQBF-CYBMUJFWSA-N
• SMILES： N1C2=C(O)C(O)=C(Cl)C=C2[C@](C#CC2CC2)(C(F)(F)F)OC1=O

Additional information on (R)-7,8-Dihydroxy Efavirenz

(R)-7,8-Dihydroxy Efavirenz (CAS No. 2724653-96-5): An Overview of a Promising Compound in Antiretroviral Therapy

(R)-7,8-Dihydroxy Efavirenz (CAS No. 2724653-96-5) is a novel derivative of the well-known antiretroviral drug Efavirenz. This compound has garnered significant attention in the field of medicinal chemistry due to its potential to enhance the therapeutic efficacy and reduce the side effects associated with traditional Efavirenz treatment. This article delves into the chemical structure, pharmacological properties, and recent research advancements of (R)-7,8-Dihydroxy Efavirenz.

The chemical structure of (R)-7,8-Dihydroxy Efavirenz is characterized by the presence of two hydroxyl groups at the 7th and 8th positions of the parent Efavirenz molecule. These modifications are hypothesized to improve the drug's solubility and bioavailability, thereby enhancing its pharmacokinetic profile. The introduction of these hydroxyl groups also confers additional reactivity and stability, which are crucial for optimizing the drug's performance in vivo.

In terms of pharmacological properties, (R)-7,8-Dihydroxy Efavirenz has demonstrated potent antiretroviral activity against HIV-1. Preclinical studies have shown that this compound effectively inhibits viral replication by targeting the reverse transcriptase enzyme, a key component in the HIV life cycle. The selective inhibition of this enzyme is crucial for preventing the synthesis of viral DNA and subsequent integration into host cells.

One of the significant advantages of (R)-7,8-Dihydroxy Efavirenz is its reduced toxicity compared to traditional Efavirenz. Clinical trials have reported fewer instances of central nervous system (CNS) side effects such as dizziness, insomnia, and neuropsychiatric symptoms. These findings are particularly important for long-term treatment regimens where patient adherence and quality of life are critical factors.

Recent research has also explored the potential synergistic effects of (R)-7,8-Dihydroxy Efavirenz when combined with other antiretroviral agents. Studies have shown that this compound can enhance the efficacy of combination therapy regimens, leading to improved virological outcomes and reduced risk of drug resistance. This synergistic approach is essential for managing HIV infection effectively and ensuring sustained viral suppression.

The development of (R)-7,8-Dihydroxy Efavirenz has been driven by a growing need for more effective and safer antiretroviral therapies. Current treatments often face challenges such as drug resistance, side effects, and poor patient adherence. By addressing these issues through structural modifications and optimized pharmacological properties, (R)-7,8-Dihydroxy Efavirenz represents a promising advancement in the field.

In conclusion, (R)-7,8-Dihydroxy Efavirenz (CAS No. 2724653-96-5) is a novel compound with significant potential in antiretroviral therapy. Its enhanced pharmacological properties and reduced toxicity make it a valuable candidate for further clinical development. Ongoing research continues to explore its full therapeutic potential and optimize its use in combination therapy regimens for HIV management.